Cas no 898767-92-5 (4-(3-Iodophenyl)-4-oxobutyronitrile)
898767-92-5 structure
Product Name:4-(3-Iodophenyl)-4-oxobutyronitrile
CAS No:898767-92-5
MF:C10H8INO
MW:285.081094741821
MDL:MFCD02260581
CID:869827
PubChem ID:24723849
Update Time:2025-04-19
4-(3-Iodophenyl)-4-oxobutyronitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Iodophenyl)-4-oxobutanenitrile
- 4-(3-IODOPHENYL)-4-OXOBUTYRONITRILE
- 898767-92-5
- AKOS016019587
- MFCD02260581
- DTXSID60642248
- 4-(3-Iodophenyl)-4-oxobutyronitrile
-
- MDL: MFCD02260581
- Inchi: 1S/C10H8INO/c11-9-4-1-3-8(7-9)10(13)5-2-6-12/h1,3-4,7H,2,5H2
- InChI Key: CKSDLTRSGREVTG-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1)C(CCC#N)=O
Computed Properties
- Exact Mass: 284.96506g/mol
- Monoisotopic Mass: 284.96506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.9Ų
4-(3-Iodophenyl)-4-oxobutyronitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203678-1g |
4-(3-Iodophenyl)-4-oxobutyronitrile |
898767-92-5 | 97% | 1g |
£424.00 | 2022-02-28 | |
| Fluorochem | 203678-2g |
4-(3-Iodophenyl)-4-oxobutyronitrile |
898767-92-5 | 97% | 2g |
£672.00 | 2022-02-28 | |
| Fluorochem | 203678-5g |
4-(3-Iodophenyl)-4-oxobutyronitrile |
898767-92-5 | 97% | 5g |
£1447.00 | 2022-02-28 | |
| abcr | AB363727-1 g |
4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; . |
898767-92-5 | 97% | 1g |
€748.70 | 2023-04-26 | |
| abcr | AB363727-2 g |
4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; . |
898767-92-5 | 97% | 2g |
€1140.10 | 2023-04-26 | |
| TRC | I083085-250mg |
4-(3-Iodophenyl)-4-oxobutyronitrile |
898767-92-5 | 250mg |
$ 365.00 | 2022-06-04 | ||
| TRC | I083085-500mg |
4-(3-Iodophenyl)-4-oxobutyronitrile |
898767-92-5 | 500mg |
$ 605.00 | 2022-06-04 | ||
| abcr | AB363727-1g |
4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; . |
898767-92-5 | 97% | 1g |
€747.30 | 2025-03-19 | |
| abcr | AB363727-2g |
4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; . |
898767-92-5 | 97% | 2g |
€1138.80 | 2025-03-19 | |
| abcr | AB363727-5g |
4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; . |
898767-92-5 | 97% | 5g |
€2353.30 | 2025-03-19 |
4-(3-Iodophenyl)-4-oxobutyronitrile Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
898767-92-5 (4-(3-Iodophenyl)-4-oxobutyronitrile) Related Products
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- 898767-88-9(7-(4-Iodophenyl)-7-oxoheptanenitrile)
- 898767-99-2(8-(3-Iodophenyl)-8-oxooctanenitrile)
- 247206-80-0(3-Iodobenzoylacetonitrile)
- 898768-03-1(6-(2-Iodophenyl)-6-oxohexanenitrile)
- 898768-01-9(4-(2-Iodophenyl)-4-oxobutyronitrile)
- 898768-09-7(8-(2-Iodophenyl)-8-oxooctanenitrile)
- 898767-90-3(8-(4-Iodophenyl)-8-oxooctanenitrile)
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